Cas no 1516749-62-4 (4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid)
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
- 1516749-62-4
- EN300-1756466
-
- Inchi: 1S/C8H12N2O2S/c1-5-8(13-4-10-5)6(9)2-3-7(11)12/h4,6H,2-3,9H2,1H3,(H,11,12)
- InChI Key: NLIIIDIOJYKNTN-UHFFFAOYSA-N
- SMILES: S1C=NC(C)=C1C(CCC(=O)O)N
Computed Properties
- Exact Mass: 200.06194880g/mol
- Monoisotopic Mass: 200.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 104Ų
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756466-0.05g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1756466-0.1g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1756466-0.25g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1756466-0.5g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1756466-1.0g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1756466-2.5g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1756466-5.0g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1756466-10.0g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1756466-1g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1756466-5g |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid |
1516749-62-4 | 5g |
$4102.0 | 2023-09-20 |
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
Introduction to 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS No. 1516749-62-4)
4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. With the CAS number 1516749-62-4, this compound represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its molecular structure incorporates both an amino group and a thiazole moiety, which are well-documented for their roles in modulating biological pathways and enhancing pharmacological activity.
The compound’s backbone consists of a butanoic acid chain, which provides a hydrophobic anchor while the terminal amino group offers reactivity for further functionalization. The presence of the 4-methyl-1,3-thiazole ring introduces additional complexity, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. This combination of structural features makes 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid a promising candidate for drug discovery initiatives aimed at addressing unmet medical needs.
In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening to identify novel bioactive molecules. The structural motif of 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid aligns well with this trend, as it embodies key pharmacophoric elements that have been validated through decades of medicinal chemistry research. For instance, the thiazole ring has been extensively studied for its role in inhibiting enzymes such as carbonic anhydrase and metalloproteinases, which are implicated in various diseases ranging from neurological disorders to metabolic syndromes.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex derivatives like 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid, making it more accessible for academic and industrial research. Techniques such as multi-step organic synthesis combined with modern purification methods have allowed chemists to produce high-purity samples suitable for detailed biological evaluation. This accessibility is crucial for exploring its potential applications in drug development pipelines.
The compound’s amino group provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacological profiles by introducing various substituents. For example, amide or ester linkages can be formed to enhance solubility or target specific biological receptors. Additionally, the thiazole ring can be functionalized to alter electronic properties or introduce additional hydrogen bonding capabilities, which may improve binding affinity to biological targets.
One of the most compelling aspects of 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid is its potential role as a scaffold for developing novel therapeutics. Computational modeling studies have suggested that its structure may interact with proteins involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, preliminary in vitro assays have hinted at its ability to modulate bacterial biofilm formation, which could have implications for combating antibiotic-resistant infections.
The synthesis of 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid involves multiple steps that showcase the ingenuity of modern organic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiazole ring. Subsequent functionalization steps introduce the butanoic acid chain and the amino group at strategic positions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream biological evaluations.
In terms of applications beyond drug discovery, this compound may also find utility in materials science and agrochemical research. Its unique structural features could inspire new formulations or additives that enhance material properties or crop protection agents. As research continues to uncover new possibilities for molecular design, compounds like 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid will remain at the forefront of innovation.
The growing emphasis on green chemistry principles has also influenced how 4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid is synthesized and utilized. Researchers are increasingly adopting solvent-free reactions, catalytic methods, and renewable feedstocks to minimize environmental impact while maintaining high efficiency. These sustainable approaches not only align with global sustainability goals but also make large-scale production more feasible.
Looking ahead, the future prospects for 4-amino-4-(4-methyl-1,3-thiazol-5-ylyl)butanoic acid appear promising as it continues to be explored in various research contexts. Collaborative efforts between chemists and biologists will be essential in translating laboratory findings into clinical applications. As our understanding of biological systems advances through omics technologies and precision medicine approaches, compounds like this one will play an increasingly critical role in addressing complex diseases.
1516749-62-4 (4-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)